Cas no 1216070-84-6 (4-(3-chloro-4-methoxyphenyl)butan-1-ol)

• Product Name: 4-(3-chloro-4-methoxyphenyl)butan-1-ol
• CAS No: 1216070-84-6
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• CID: 6467609
• PubChem ID: 93183593
• Update Time: 2025-08-02

4-(3-chloro-4-methoxyphenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-methoxyphenyl)butan-1-ol
• 1216070-84-6
• EN300-1982213

• Inchi： 1S/C11H15ClO2/c1-14-11-6-5-9(8-10(11)12)4-2-3-7-13/h5-6,8,13H,2-4,7H2,1H3
• InChI Key： HLCWZISLJWDGMU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCCCO)OC

Computed Properties

• Exact Mass: 214.0760574g/mol
• Monoisotopic Mass: 214.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(3-chloro-4-methoxyphenyl)butan-1-ol

Recent Advances in the Study of 4-(3-chloro-4-methoxyphenyl)butan-1-ol (CAS: 1216070-84-6) and Its Applications in Chemical Biology and Medicine

The compound 4-(3-chloro-4-methoxyphenyl)butan-1-ol (CAS: 1216070-84-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 4-(3-chloro-4-methoxyphenyl)butan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route that improves yield and purity, which is critical for scaling up production for preclinical and clinical studies. The researchers employed a multi-step synthesis involving palladium-catalyzed cross-coupling reactions, followed by reduction steps to achieve the desired product. This advancement addresses previous challenges related to the compound's availability and cost-effectiveness.

In terms of biological activity, 4-(3-chloro-4-methoxyphenyl)butan-1-ol has been investigated for its potential as an anti-inflammatory agent. A recent in vitro study revealed that the compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. These findings suggest its applicability in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Further in vivo studies are underway to validate these effects and assess the compound's safety profile.

Another promising application of 4-(3-chloro-4-methoxyphenyl)butan-1-ol lies in its role as an intermediate in the synthesis of more complex pharmaceutical agents. For instance, it has been used as a building block in the development of novel kinase inhibitors, which are pivotal in targeted cancer therapies. Researchers have reported that derivatives of this compound exhibit selective inhibition against specific kinase targets, offering a potential avenue for personalized medicine approaches.

Despite these advancements, challenges remain in fully understanding the pharmacokinetics and pharmacodynamics of 4-(3-chloro-4-methoxyphenyl)butan-1-ol. Ongoing research aims to address these gaps, particularly in optimizing its bioavailability and minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(3-chloro-4-methoxyphenyl)butan-1-ol (CAS: 1216070-84-6) represents a versatile and promising compound in the realm of chemical biology and medicine. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable candidate for further research and development. Future studies will likely explore its potential in combination therapies and its role in addressing unmet medical needs.